Cas no 60129-33-1 (2-PROPENOIC ACID, 3-CYCLOPROPYL-, (2E)-)

• Product Name: 2-PROPENOIC ACID, 3-CYCLOPROPYL-, (2E)-
• CAS No: 60129-33-1
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD03002773
• CID: 3272951
• PubChem ID: 6440362
• Update Time: 2025-10-30

2-PROPENOIC ACID, 3-CYCLOPROPYL-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-CYCLOPROPYL-, (2E)-
• (E)-3-CYCLOPROPYLACRYLIC ACID
• 3-Cyclopropyl-acrylic acid
• (2E)-3-CYCLOPROPYLPROP-2-ENOIC ACID
• 5687-78-5
• AKOS011598873
• P15370
• EN300-371187
• MFCD03002773
• (E)-3-CYCLOPROPYLACRYLICACID
• 60129-33-1
• EN300-93636
• (E)-3-cyclopropylprop-2-enoic acid
• 3-cyclopropylprop-2-enoic acid
• 3-cyclopropylacrylic acid
• AS-52581
• CS-B1741
• 2-Propenoic acid, 3-cyclopropyl-
• G92180
• 985-528-8

• MDL： MFCD03002773
• Inchi： 1S/C6H8O2/c7-6(8)4-3-5-1-2-5/h3-5H,1-2H2,(H,7,8)/b4-3+
• InChI Key： OTZXZTJDUFZCNC-ONEGZZNKSA-N
• SMILES： OC(/C=C/C1CC1)=O

Computed Properties

• Exact Mass: 112.052429494g/mol
• Monoisotopic Mass: 112.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids

Additional information on 2-PROPENOIC ACID, 3-CYCLOPROPYL-, (2E)-

Introduction to 2-Propenoic Acid, 3-Cyclopropyl-, (2E) and Its CAS No. 60129-33-1

The compound 2-Propenoic Acid, 3-Cyclopropyl-, (2E), identified by the Chemical Abstracts Service registry number CAS No. 60129-33-1, is a fascinating molecule with significant implications in the field of organic chemistry and pharmaceutical research. This compound, featuring a cyclopropyl substituent on a conjugated diene system, has garnered attention due to its unique structural and electronic properties. The presence of the (2E) configuration indicates a specific stereochemical arrangement that influences its reactivity and potential biological activity.

2-Propenoic Acid, 3-Cyclopropyl-, (2E) belongs to the class of α,β-unsaturated carboxylic acids, which are known for their versatile reactivity in chemical synthesis. The cyclopropyl group introduces steric and electronic effects that can modulate the compound's interactions with biological targets. This makes it a valuable scaffold for designing novel molecules with potential therapeutic applications. Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of molecules that can modulate enzyme activity or interact with specific binding sites in proteins.

The structural motif of 2-Propenoic Acid, 3-Cyclopropyl-, (2E) is particularly interesting because it combines elements that are frequently observed in biologically active molecules. The conjugated diene system can participate in π-stacking interactions, which are crucial for protein-protein interactions and ligand-receptor binding. Additionally, the carboxylic acid moiety provides a site for hydrogen bonding, further enhancing the compound's potential to interact with biological targets. These features make it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique chemical and biological properties. Cyclopropanes are known for their high ring strain, which makes them highly reactive and capable of undergoing ring-opening reactions under various conditions. This reactivity can be harnessed to develop novel synthetic strategies or to create molecules with specific biological activities. For instance, cyclopropane rings have been incorporated into antimicrobial agents and anti-inflammatory drugs, where their structural features contribute to enhanced binding affinity and selectivity.

The specific configuration of (2E)-2-Propenoic Acid, 3-Cyclopropyl- is particularly noteworthy because it influences the compound's electronic distribution and reactivity. The (2E) geometry means that the double bond is trans-oriented, which can affect the compound's dipole moment and its ability to interact with polar biological targets. This stereochemical feature is often critical in drug design, as small changes in conformation can significantly impact binding affinity and selectivity. Computational studies have shown that the (2E) configuration can lead to more favorable interactions with certain enzymes or receptors compared to other isomers.

One of the most promising applications of 2-Propenoic Acid, 3-Cyclopropyl-, (2E) is in the development of novel agrochemicals. The combination of a cyclopropyl group and an unsaturated carboxylic acid suggests that this compound could exhibit herbicidal or fungicidal properties. Recent research has demonstrated that similar compounds have shown efficacy against various plant pathogens by interfering with essential metabolic pathways. The structural features of CAS No. 60129-33-1 make it a compelling candidate for further investigation in this area.

Another area where this compound shows promise is in materials science. The conjugated diene system can undergo polymerization reactions, leading to the formation of polymers with unique mechanical and optical properties. Such polymers could find applications in coatings, adhesives, or even electronic materials. The cyclopropyl group adds an additional layer of complexity to these materials, potentially influencing their thermal stability or chemical resistance.

The synthesis of 2-Propenoic Acid, 3-Cyclopropyl-, (2E) presents an interesting challenge due to its strained cyclic structure and unsaturated system. However, advances in synthetic methodology have made it possible to access such compounds with high yield and purity. Modern techniques such as transition-metal-catalyzed reactions have enabled the construction of complex molecular frameworks efficiently. These synthetic strategies are not only important for producing this specific compound but also for developing libraries of related molecules for drug discovery.

In conclusion, CAS No. 60129-33-1 represents a structurally intriguing molecule with potential applications across multiple fields. Its unique combination of a cyclopropyl group and an unsaturated carboxylic acid system makes it a valuable scaffold for designing novel agrochemicals and pharmaceuticals. The stereochemical configuration of (2E) further enhances its potential by influencing its reactivity and interactions with biological targets. As research continues to uncover new applications for this class of compounds, 2-Propenoic Acid, 3-Cyclopropyl-, (2E) is poised to play a significant role in future developments.